Cas no 98410-68-5 (3,5-Dimethoxy-2-naphthoic acid)

• Product Name: 3,5-Dimethoxy-2-naphthoic acid
• CAS No: 98410-68-5
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD05857770
• CID: 880853
• PubChem ID: 24881445
• Update Time: 2025-06-29

3,5-Dimethoxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxynaphthalene-2-carboxylic acid
• N-(4-NITROPHENYL)FORMAMIDE
• 3,5-DiMethoxy-2-naphthoic acid
• SCHEMBL551105
• 3 5-DIMETHOXY-2-NAPHTHOIC ACID
• SR-01000296066-1
• 98410-68-5
• 3,5-Dimethoxyisonaphthoic Acid
• DTXSID80361388
• 3,5-Dimethoxy-2-naphthoic acid, 97%
• SR-01000296066
• LS-07627
• SMR000081647
• CS-0316777
• MFCD05857770
• 3,5-dimethoxy-naphthalene-2-carboxylic acid
• AKOS001740053
• VTPNSKNCVKIPIX-UHFFFAOYSA-N
• 3,5-dimethoxy-2-naphthoicacid
• HMS2481B15
• CHEMBL1608067
• MLS000066539
• ALBB-023919
• 2-Naphthalenecarboxylic acid, 3,5-dimethoxy-
• STK663862
• 3 5-DIMETHOXY-2-NAPHTHOIC ACID 97
• 3,5-Dimethoxy-2-naphthoic acid

• MDL： MFCD05857770
• Inchi： 1S/C13H12O4/c1-16-11-5-3-4-8-6-10(13(14)15)12(17-2)7-9(8)11/h3-7H,1-2H3,(H,14,15)
• InChI Key： VTPNSKNCVKIPIX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC(C(=O)O)=C(C=C21)OC

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 167-171 °C (lit.)
• Solubility: Not determined

3,5-Dimethoxy-2-naphthoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 3,5-Dimethoxy-2-naphthoic acid

3,5-Dimethoxy-2-naphthoic Acid (CAS No. 98410-68-5): A Comprehensive Overview

3,5-Dimethoxy-2-naphthoic acid (CAS No. 98410-68-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of biological activities and potential applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 3,5-Dimethoxy-2-naphthoic acid.

Chemical Properties and Structure

3,5-Dimethoxy-2-naphthoic acid is a derivative of naphthalene with two methoxy groups at the 3 and 5 positions and a carboxylic acid group at the 2 position. Its molecular formula is C₁₂H₁₀O₄, and it has a molecular weight of 218.20 g/mol. The compound is known for its high stability and solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). The presence of the methoxy groups imparts additional electron-donating properties to the molecule, which can influence its reactivity and biological activity.

Synthesis Methods

The synthesis of 3,5-Dimethoxy-2-naphthoic acid can be achieved through various routes. One common method involves the Friedel-Crafts alkylation of naphthalene followed by methylation and oxidation steps. Another approach utilizes the Vilsmeier-Haack reaction to introduce the carboxylic acid functionality. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions to enhance yield and reduce reaction times.

Biological Activities

3,5-Dimethoxy-2-naphthoic acid has been extensively studied for its potential biological activities. One of its notable properties is its anti-inflammatory effects. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3,5-Dimethoxy-2-naphthoic acid has also demonstrated antioxidant activity. Studies have found that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases and cardiovascular disorders.

Clinical Applications and Research Developments

The potential clinical applications of 3,5-Dimethoxy-2-naphthoic acid are currently being explored in various preclinical studies. One area of interest is its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that it can effectively reduce inflammation in animal models without significant side effects.

In the field of oncology, recent research has highlighted the potential of 3,5-Dimethoxy-2-naphthoic acid as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a promising lead compound for further drug development.

Safety and Toxicity Profiles

The safety profile of 3,5-Dimethoxy-2-naphthoic acid is an important consideration for its potential therapeutic applications. Preclinical toxicity studies have generally shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety profile.

Conclusion

3,5-Dimethoxy-2-naphthoic acid (CAS No. 98410-68-5) is a multifaceted compound with a range of biological activities that make it a valuable subject of research in various scientific disciplines. Its anti-inflammatory and antioxidant properties, coupled with its potential as an anticancer agent, highlight its significance in pharmaceutical development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, 3,5-Dimethoxy-2-naphthoic acid remains a promising candidate for future drug discovery efforts.